4-({[(4-methylbenzyl)thio]acetyl}amino)benzamide

• IUPAC Name: 4-[[2-[(4-methylphenyl)methylsulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C17H18N2O2S/c1-12-2-4-13(5-3-12)10-22-11-16(20)19-15-8-6-14(7-9-15)17(18)21/h2-9H,10-11H2,1H3,(H2,18,21)(H,19,20)
• InChI Key: YHJOZRNYZCYJQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

4-({[(4-methylbenzyl)thio]acetyl}amino)benzamide, also known as MTA, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MTA is a small molecule inhibitor of the enzyme MTA hydrolase, which plays a critical role in various cellular processes, including DNA methylation and polyamine metabolism.

Mechanism of Action

4-({[(4-methylbenzyl)thio]acetyl}amino)benzamide acts as an inhibitor of this compound hydrolase, which is an enzyme involved in the recycling of this compound, a byproduct of DNA methylation. By inhibiting this compound hydrolase, this compound leads to an accumulation of this compound, which in turn inhibits DNA methylation and polyamine metabolism. This inhibition of DNA methylation and polyamine metabolism leads to various downstream effects, including changes in gene expression, cell cycle arrest, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including changes in gene expression, cell cycle arrest, and apoptosis. In cancer cells, this compound has been found to induce apoptosis by activating caspase-3 and caspase-9, and by downregulating anti-apoptotic proteins such as Bcl-2. This compound has also been found to induce cell cycle arrest in the G1 phase, which is mediated by the upregulation of p21 and the downregulation of cyclin D1. In animal models of inflammation, this compound has been found to reduce the production of pro-inflammatory cytokines such as IL-1β and TNF-α.

Advantages and Limitations for Lab Experiments

4-({[(4-methylbenzyl)thio]acetyl}amino)benzamide has several advantages as a research tool, including its specificity for this compound hydrolase, its ability to inhibit DNA methylation and polyamine metabolism, and its potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments. This compound is a small molecule inhibitor, which means that it may have off-target effects on other enzymes or cellular processes. Additionally, the effects of this compound may be cell-type specific, meaning that its effects may vary depending on the cell type being studied.

Future Directions

There are several future directions for research on 4-({[(4-methylbenzyl)thio]acetyl}amino)benzamide. One area of research is to further elucidate the molecular mechanisms underlying the anti-cancer and anti-inflammatory effects of this compound. Another area of research is to investigate the potential therapeutic applications of this compound in other diseases, such as neurodegeneration. Additionally, there is a need for further studies to determine the optimal dosage and administration of this compound for therapeutic use. Finally, there is a need for the development of more specific and potent inhibitors of this compound hydrolase, which may have even greater therapeutic potential than this compound.

Synthesis Methods

4-({[(4-methylbenzyl)thio]acetyl}amino)benzamide can be synthesized through a multistep process, starting with the reaction of 4-nitrobenzoic acid with thionyl chloride to form 4-chlorobenzoic acid. This compound is then reacted with 4-methylbenzenethiol in the presence of a base to form 4-[(4-methylbenzyl)thio]benzoic acid. The final step involves the reaction of 4-[(4-methylbenzyl)thio]benzoic acid with N-acetylglycine methyl ester in the presence of a coupling reagent to form this compound.

Scientific Research Applications

4-({[(4-methylbenzyl)thio]acetyl}amino)benzamide has been shown to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegeneration. In cancer research, this compound has been found to inhibit tumor growth and induce apoptosis in various cancer cell lines. This compound has also been shown to have anti-inflammatory effects in animal models of inflammation. In neurodegeneration research, this compound has been found to improve cognitive function in animal models of Alzheimer's disease.